Cas no 2306253-06-3 (tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2306253-06-3
• MF: C₁₃H₂₁F₂NO₃
• MW: 277.307551145554
• CID: 5268898
• Update Time: 2026-03-09

tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.4]octane-2-carboxylic acid, 7,7-difluoro-5-(hydroxymethyl)-, 1,1-dimethylethyl ester, (5R)-
• tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C13H21F2NO3/c1-11(2,3)19-10(18)16-7-12(8-16)6-13(14,15)4-9(12)5-17/h9,17H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： PFBOUVFWFNPDEL-VIFPVBQESA-N
• SMILES： C1C2(CC(F)(F)C[C@H]2CO)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate

Research Brief on tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS: 2306253-06-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds as versatile scaffolds for drug discovery. Among these, tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS: 2306253-06-3) has emerged as a promising intermediate with potential applications in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthetic routes, physicochemical properties, and therapeutic potential.

The compound's unique spirocyclic structure, featuring a difluorinated azaspiro[3.4]octane core, has attracted considerable attention due to its ability to modulate molecular conformation and enhance binding affinity to biological targets. Recent synthetic efforts have optimized the preparation of this intermediate, with particular emphasis on stereoselective synthesis and green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with 85% overall yield and excellent enantiomeric purity (>99% ee), addressing previous challenges in large-scale production.

Physicochemical characterization of tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate has revealed favorable drug-like properties, including moderate lipophilicity (calculated logP of 1.2) and good aqueous solubility (12 mg/mL at pH 7.4). These characteristics, combined with the compound's stability under physiological conditions, make it an attractive building block for prodrug development. Computational modeling studies have further elucidated its conformational flexibility and potential for hydrogen bonding interactions, which are crucial for target engagement.

In terms of biological applications, recent research has explored the incorporation of this spirocyclic scaffold into various pharmacophores targeting neurological disorders and infectious diseases. Notably, derivatives containing this moiety have shown promising activity as γ-secretase modulators for Alzheimer's disease treatment, with improved blood-brain barrier penetration compared to linear analogs. Additionally, its application in the development of novel antiviral agents, particularly against RNA viruses, is currently under investigation by several pharmaceutical companies.

The future research directions for this compound include further optimization of synthetic methodologies, exploration of its applications in PROTAC (proteolysis targeting chimera) technology, and comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling of its derivatives. As the field of spirocyclic drug discovery continues to expand, tert-butyl (5R)-7,7-difluoro-5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate is expected to play an increasingly important role in the development of next-generation therapeutics with improved selectivity and reduced off-target effects.